Cas no 1807115-60-1 (4-Bromopyrimidine-5-carboxaldehyde)

• Product Name: 4-Bromopyrimidine-5-carboxaldehyde
• CAS No: 1807115-60-1
• MF: C₅H₃BrN₂O
• MW: 186.994119882584
• CID: 4815965
• Update Time: 2023-08-19

4-Bromopyrimidine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromopyrimidine-5-carboxaldehyde

• Inchi： 1S/C5H3BrN2O/c6-5-4(2-9)1-7-3-8-5/h1-3H
• InChI Key： DSTAQLRNBDWZTJ-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CN=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 109
• XLogP3: 0.7
• Topological Polar Surface Area: 42.8